molecular formula C13H21NO4 B6589121 2-{[(tert-butoxy)carbonyl]amino}-2,2-dicyclopropylacetic acid CAS No. 1878781-41-9

2-{[(tert-butoxy)carbonyl]amino}-2,2-dicyclopropylacetic acid

Cat. No. B6589121
CAS RN: 1878781-41-9
M. Wt: 255.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[(tert-butoxy)carbonyl]amino}-2,2-dicyclopropylacetic acid, also known as t-butyl-DCPA, is an organometallic compound with a wide range of applications in biochemistry and pharmaceutical research. It is a colorless liquid with a boiling point of 118-119°C and a melting point of -25°C. It has a molecular weight of 231.34 g/mol and a molecular formula of C9H17NO3. t-Butyl-DCPA is a versatile compound that can be used in organic synthesis, as a reagent in organic reactions, and as a ligand in coordination chemistry.

Scientific Research Applications

T-Butyl-DCPA has been used in a number of scientific research applications, including in the development of new drugs and as a reagent in organic synthesis. It has also been used in the synthesis of active pharmaceutical ingredients, such as ibuprofen, and in the synthesis of compounds used in medicinal chemistry. In addition, t-Butyl-DCPA has been used as a ligand in coordination chemistry, and as a reagent in the synthesis of peptides and proteins.

Mechanism of Action

T-Butyl-DCPA acts as a ligand in coordination chemistry, forming a chelate with metal ions such as copper, nickel, and zinc. The chelate is formed through the coordination of the nitrogen atom of the t-Butyl-DCPA molecule to the metal ion. The chelate is then able to interact with other molecules, resulting in a variety of chemical reactions.
Biochemical and Physiological Effects
t-Butyl-DCPA has been shown to have a number of biochemical and physiological effects. In the presence of copper, t-Butyl-DCPA has been found to be a potent inhibitor of the enzyme cytochrome c oxidase, which is involved in the electron transport chain in cells. In addition, t-Butyl-DCPA has been found to be a potent inhibitor of the enzyme tyrosinase, which is involved in the synthesis of melanin in the skin.

Advantages and Limitations for Lab Experiments

T-Butyl-DCPA has several advantages for lab experiments. It is a relatively inexpensive compound, and it is stable and easy to handle. In addition, t-Butyl-DCPA can be used in a variety of organic reactions, and it is a versatile reagent in coordination chemistry. However, t-Butyl-DCPA also has some limitations. It is highly toxic, and it can be difficult to remove from reaction mixtures.

Future Directions

In the future, t-Butyl-DCPA could be used in the development of new drugs, as a reagent in organic synthesis, and as a ligand in coordination chemistry. It could also be used in the synthesis of novel compounds for medicinal chemistry. Additionally, t-Butyl-DCPA could be used to study the mechanism of action of various enzymes, and to develop inhibitors of these enzymes. Furthermore, t-Butyl-DCPA could be used to study the biochemical and physiological effects of various compounds, and to develop novel compounds with desired effects. Finally, t-Butyl-DCPA could be used in the development of new technologies, such as nanotechnology, and in the development of new materials.

Synthesis Methods

T-Butyl-DCPA can be synthesized from the reaction of t-butyl alcohol, diethyl malonate, and hydroxylamine hydrochloride. In the reaction, t-butyl alcohol and diethyl malonate are reacted in the presence of a base catalyst, such as sodium ethoxide, to form a malonic ester. The malonic ester is then reacted with hydroxylamine hydrochloride to form 2-{[(tert-butoxy)carbonyl]amino}-2,2-dicyclopropylacetic acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-{[(tert-butoxy)carbonyl]amino}-2,2-dicyclopropylacetic acid involves the protection of the carboxylic acid group followed by the introduction of the tert-butoxycarbonyl (Boc) protecting group on the amino group. The Boc-protected amino acid is then subjected to a cyclization reaction to form the dicyclopropyl ring system. Finally, the Boc group is removed to yield the target compound.", "Starting Materials": [ "2-cyclopropylacetic acid", "tert-butyl chloroformate", "ammonia", "triethylamine", "dichloromethane", "diisopropylethylamine", "ethyl acetate", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: 2-cyclopropylacetic acid is treated with tert-butyl chloroformate and triethylamine in dichloromethane to form the tert-butyl ester intermediate.", "Step 2: The tert-butyl ester intermediate is then treated with ammonia in diisopropylethylamine and dichloromethane to form the Boc-protected amino acid intermediate.", "Step 3: The Boc-protected amino acid intermediate is subjected to a cyclization reaction using ethyl acetate and sodium bicarbonate to form the dicyclopropyl ring system.", "Step 4: The Boc group is removed from the intermediate using a mixture of dichloromethane and water to yield the target compound, 2-{[(tert-butoxy)carbonyl]amino}-2,2-dicyclopropylacetic acid." ] }

CAS RN

1878781-41-9

Product Name

2-{[(tert-butoxy)carbonyl]amino}-2,2-dicyclopropylacetic acid

Molecular Formula

C13H21NO4

Molecular Weight

255.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.